molecular formula C13H18ClNO B8547779 2-chloro-N-(2-methyl-1-p-tolylpropan-2-yl)acetamide

2-chloro-N-(2-methyl-1-p-tolylpropan-2-yl)acetamide

Cat. No.: B8547779
M. Wt: 239.74 g/mol
InChI Key: TVGBVYZISIBYNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-N-(2-methyl-1-p-tolylpropan-2-yl)acetamide is a useful research compound. Its molecular formula is C13H18ClNO and its molecular weight is 239.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18ClNO

Molecular Weight

239.74 g/mol

IUPAC Name

2-chloro-N-[2-methyl-1-(4-methylphenyl)propan-2-yl]acetamide

InChI

InChI=1S/C13H18ClNO/c1-10-4-6-11(7-5-10)8-13(2,3)15-12(16)9-14/h4-7H,8-9H2,1-3H3,(H,15,16)

InChI Key

TVGBVYZISIBYNH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CC(C)(C)NC(=O)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.21 g (50 mmol) of 2-methyl-1-p-tolylpropan-2-ol and 12.0 mL of acetic acid were dissolved in 11.3 g (0.15 mol) of chloroacetonitrile, mixed with 12.0 mL (0.15 mol) of sulfuric acid under cooling with ice and stirred at room temperature for 5 hours. The reaction solution was poured into 200 mL of ice-cold water and extracted with diisopropyl ether. The organic layer was washed with saturated aqueous sodium hydrogen carbonate and saturated aqueous sodium chloride successively, dried over anhydrous sodium sulfate and filtered, and the filtrate was concentrated under reduced pressure to give 10.8 g of the desired product as white crystals.
Quantity
8.21 g
Type
reactant
Reaction Step One
Quantity
11.3 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
200 mL
Type
reactant
Reaction Step Three

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